93713-30-5([1,1'-Binaphthalene]-2,2'-diamine,N2,N2'-dimethyl-, (1R)-)

[1,1'-Binaphthalene]-2,2'-diamine,N2,N2'-dimethyl-, (1R)- Chemical and Physical Properties

Names and Identifiers

- [1,1'-Binaphthalene]-2,2'-diamine,N2,N2'-dimethyl-, (1R)-
- (1R)-N,N'-DIMETHYL-[1,1'-BINAPHTHALENE]-2,2'-DIAMINE
- (R)-N,N′-Dimethyl-1,1′-binaphthyldiamine
- (S)-N,N'-DIMETHYL-1,1'-BINAPHTHYLDIAMINE
- N,N'-Dimethyl-1,1'-binaphthalene-2,2'-diamine
- (R)-(+)-N,N'-dimethyl-1,1'-binaphthyl-2,2'-diamine
- (R)-N-(tert-butoxycarbonyl)phenylalanine
- (R)-N,N'-Dimethy
- (R)-N,N'-Dimethyl-1,1'-binaphthyldiamine
- BOC-D-PHE
- Boc-D-phenylalanine
- Boc-D-Phe-OH
- N-(t-butoxycarbonyl)-D-phenylalanine
- N-(t-butyloxycarbonyl)-D-Phenylalanine
- N-(t-Butyloxycarbonyl)-R-phenylalanine
- N-Boc-D-phenylalanine
- [1,1′-Binaphthalene]-2,2′-diamine, N,N′-dimethyl-, (1R)- (9CI)
- [1,1′-Binaphthalene]-2,2′-diamine, N,N′-dimethyl-, (R)- (ZCI)
- (R)-N,N-Dimethyl-BINAM
- 93713-30-5
- 93621-64-8
- (R)-N,N'-Dimethyl-2,2'-diamino-1,1'-binaphthyl
- 2-Naphthylamine, N-methyl-1-(2-dimethylamino-1-naphthyl)-
- (S)-N,N'-Dimethyl-1,1'-binaphthyldiamine, >=99.0%
- (S)-N,N-Dimethyl-1,1-binaphthyldiamine
- N,N'-Dimethyl-1,1'-Binaphthyldiamine
- (S)-2,2 inverted exclamation mark -Di(methylamino)-1,1 inverted exclamation mark -binaphthalene
- PXDKDUXMEHPNCO-UHFFFAOYSA-N
- (R)-2,2'-Di(methylamino)-1,1'-binaphthalene
- (R)-N,N'-Dimethyl-1,1'-binaphthalene-2,2'-diamine
- [1,1'-Binaphthalene]-2,2'-diamine, N,N'-dimethyl
- N2,N2'-DIMETHYL-[1,1'-BINAPHTHALENE]-2,2'-DIAMINE
- SY037483
- (S)-N,N'-Dimethyl-1,1'-binaphthalene-2,2'--diamine
- (S)-N,N'-DIMETHYL-1,1'-BINAPHTHALENE-2,2'-DIAMINE
- CS-0085817
- E77238
- E74576
- (S)-N2,N2'-Dimethyl-[1,1'-binaphthalene]-2,2'-diamine
- 2,2 inverted exclamation mark -Di(methylamino)-1,1 inverted exclamation mark -binaphthalene
- MFCD10566977
- BS-18006
- SCHEMBL12787291
- CS-0103170
- (R)-N2,N2'-dimethyl-[1,1'-binaphthalene]-2,2'-diamine
- SY037481
- D80895
- N-methyl-1-[2-(methylamino)naphthalen-1-yl]naphthalen-2-amine
- AKOS037649317
- N,N'-Dimethyl-2,2'-diamino-1,1'-binaphthyl
- (R)-N,N'-Dimethyl-1,1'-binaphthyldiamine, >=99.0%
- MDL： MFCD10566977
- Inchi： 1S/C22H20N2/c1-23-19-13-11-15-7-3-5-9-17(15)21(19)22-18-10-6-4-8-16(18)12-14-20(22)24-2/h3-14,23-24H,1-2H3
- InChI Key： PXDKDUXMEHPNCO-UHFFFAOYSA-N
- SMILES： C1C=C2C=CC(=C(C2=CC=1)C1C2C(=CC=CC=2)C=CC=1NC)NC

Computed Properties

Exact Mass: 312.16300
Monoisotopic Mass: 312.162648646g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 24
Rotatable Bond Count: 3
Complexity: 371
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 6
Topological Polar Surface Area: 24.1Å²

Experimental Properties

Color/Form: No data avaiable
Density: 1.193±0.06 g/cm3 (20 ºC 760 Torr),
Melting Point: No data available
Boiling Point: 516.1±45.0 °C at 760 mmHg
Flash Point: 332.8±20.5 °C
Solubility: Insuluble (3.7E-4 g/L) (25 ºC),
PSA: 24.06000
LogP: 5.88940
Vapor Pressure: 0.0±1.3 mmHg at 25°C

[1,1'-Binaphthalene]-2,2'-diamine,N2,N2'-dimethyl-, (1R)- Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264 wash thoroughly after treatment
p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
p305 if in eyes
p351 rinse carefully with water for a few minutes
p338 remove contact lenses (if any) and easy to operate, continue rinsing
p337 if eye irritation persists
p313 get medical advice / care
Hazard Category Code： R36/37/38
Safety Instruction： S26
Hazardous Material Identification：
Storage Condition：Store at 4 ° C, -4 ° C is better

[1,1'-Binaphthalene]-2,2'-diamine,N2,N2'-dimethyl-, (1R)- Customs Data

HS CODE：2921590090
Customs Data：

China Customs Code:
2921590090

Overview:

2921590090. Other aromatic polyamines and derivatives and their salts. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2921590090. other aromatic polyamines and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

[1,1'-Binaphthalene]-2,2'-diamine,N2,N2'-dimethyl-, (1R)- Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	Y1291120-1g	(R)-N,N'-Dimethyl-1,1'-binaphthyldiamine	93713-30-5	97%	1g	$125	2024-06-07
eNovation Chemicals LLC	D338979-100MG	[1,1'-Binaphthalene]-2,2'-diamine, N2,N2'-dimethyl-, (1R)-	93713-30-5	97%	100mg	$263	2023-05-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-GQ441-50mg	[1,1'-Binaphthalene]-2,2'-diamine,N2,N2'-dimethyl-, (1R)-	93713-30-5	97% 99%ee	50mg	￥181.0	2022-09-28
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	R72740-500mg	N,N'-Dimethyl-1,1'-binaphthalene-2,2'-diamine	93713-30-5		500mg	¥3118.0	2021-09-04
Aaron	AR003D0I-1g	(R)-N,N′-Dimethyl-1,1′-binaphthyldiamine	93713-30-5	98%	1g	$67.00	2025-02-12
Aaron	AR003D0I-100mg	(R)-N,N′-Dimethyl-1,1′-binaphthyldiamine	93713-30-5	98%	100mg	$7.00	2025-02-12
A2B Chem LLC	AB55734-5g	(R)-N,N′-Dimethyl-1,1′-binaphthyldiamine	93713-30-5	99% 99%ee	5g	$648.00	2024-05-20
eNovation Chemicals LLC	Y1291120-5g	(R)-N,N'-Dimethyl-1,1'-binaphthyldiamine	93713-30-5	97%	5g	$260	2024-06-07
Aaron	AR003D0I-250mg	(R)-N,N′-Dimethyl-1,1′-binaphthyldiamine	93713-30-5	98%	250mg	$17.00	2025-02-12
1PlusChem	1P003CS6-10g	(R)-N,N′-Dimethyl-1,1′-binaphthyldiamine	93713-30-5	97%	10g	$463.00	2024-04-20

[1,1'-Binaphthalene]-2,2'-diamine,N2,N2'-dimethyl-, (1R)- Production Method

Synthetic Circuit 1

93713-30-5

Reaction Conditions

Reference

: Catalytic, Enantioselective Sulfenylation of Ketone-Derived Enoxysilanes

Denmark, Scott E.; Rossi, Sergio; Webster, Matthew P.; Wang, Hao, Journal of the American Chemical Society, 2014, 136(37), 13016-13028

Synthetic Circuit 2

93713-30-5

Reaction Conditions

1.1 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran ; 0 °C; 0 °C → rt; 24 h, reflux; reflux → rt
1.2 Reagents: Methanol ; rt
1.3 Reagents: Sodium hydroxide Solvents: Water ; rt
1.4 Reagents: Water ; rt

Reference

: Synthesis and conformational studies of a chiral octadentate ligand derived from (R)-1,1'-binaphthyl-2,2'-diamine and its dinuclear zinc(II) and nickel(II) complexes

Mimmi, Maria Chiara; Gullotti, Michele; Santagostini, Laura; Pagliarin, Roberto; De Gioia, Luca; et al, European Journal of Inorganic Chemistry, 2003, (21), 3934-3944

Synthetic Circuit 3

93713-30-5

Reaction Conditions

1.1 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran ; 1 h, reflux
1.2 Reagents: Sodium hydroxide Solvents: Water

Reference

: Axially dissymmetric binaphthyldiimine chiral Salen-type ligands for catalytic asymmetric addition of diethylzinc to aldehyde

Shi, Min; Wang, Chun-Jiang, Tetrahedron: Asymmetry, 2002, 13(19), 2161-2166

Synthetic Circuit 4

74538-22-0

18531-94-7

93713-30-5

Reaction Conditions

1.1 Reagents: Potassium carbonate Catalysts: Potassium iodide Solvents: Dimethyl sulfoxide ; 24 h, 50 °C
1.2 Reagents: Sodium hydroxide Solvents: Dimethyl sulfoxide ; 4 h, 130 °C; 130 °C → rt
1.3 Reagents: Water ; rt

Reference

: Preparation method of chiral aromatic amine compounds by alkylation and rearrangement

, China, , ,

Synthetic Circuit 5

74538-22-0

18531-94-7

93713-30-5

Reaction Conditions

1.1 Reagents: Potassium carbonate Catalysts: Potassium iodide Solvents: Dimethyl sulfoxide ; 24 h, 50 °C
1.2 Reagents: Sodium hydroxide ; 4 h, 130 °C; 130 °C → rt
1.3 Solvents: Water

Reference

: Switchable Smiles Rearrangement for Enantioselective O-Aryl Amination

Chang, Xihao; Zhang, Qinglin; Guo, Chang, Organic Letters, 2019, 21(12), 4915-4918

Synthetic Circuit 6

18741-85-0

93713-30-5

135029-77-5

Reaction Conditions

1.1 Reagents: Lithium aluminum hydride

Reference

: Solution conformation of two C2-symmetric amino derivatives of 1,1'-binaphthalene by circular dichroism and liquid crystal technique

Rosini, Carlo; Franzini, Livia; Salvadori, Piero; Spada, Gian Piero, Journal of Organic Chemistry, 1992, 57(25), 6820-4

Synthetic Circuit 7

18741-85-0

93713-30-5

Reaction Conditions

Reference

: Preparative and mechanistic studies toward the rational development of catalytic, enantioselective selenoetherification reactions

Denmark, Scott E.; Kalyani, Dipannita; Collins, William R., Journal of the American Chemical Society, 2010, 132(44), 15752-15765

[1,1'-Binaphthalene]-2,2'-diamine,N2,N2'-dimethyl-, (1R)- Raw materials

[1,1'-Binaphthalene]-2,2'-diamine,N2,N2'-dimethyl-, (1R)- Preparation Products

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